Cas no 145878-49-5 (tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate)

• Product Name: tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate
• CAS No: 145878-49-5
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• MDL: MFCD14280965
• CID: 1315976
• PubChem ID: 19756854
• Update Time: 2025-05-20

tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-[(hydroxyamino)iminomethyl]phenyl]-,1,1-dimethylethyl ester
• tert-butylN-[3-(N'-hydroxycarbamimidoyl)phenyl]carbamate
• EN300-97999
• tert-butyl 3-[(Z)-amino(hydroxyimino)methyl]phenylcarbamate
• AKOS000265518
• tert-butyl N-[3-[(Z)-N'-hydroxycarbamimidoyl]phenyl]carbamate
• tert-butyl N-[3-(N'-hydroxycarbamimidoyl)phenyl]carbamate
• SCHEMBL4503350
• 145878-49-5
• tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate

• MDL： MFCD14280965
• Inchi： 1S/C12H17N3O3/c1-12(2,3)18-11(16)14-9-6-4-5-8(7-9)10(13)15-17/h4-7,17H,1-3H3,(H2,13,15)(H,14,16)
• InChI Key： JNQPZLNSWMBXIH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(/C(=N/O)/N)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.127
• Monoisotopic Mass: 251.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.9A^2
• XLogP3: 1.6

Additional information on tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate

tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate: A Comprehensive Overview

tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate (CAS No. 145878-49-5) is a compound of significant interest in the field of organic chemistry, particularly in the synthesis of advanced materials and pharmaceuticals. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug delivery systems, polymer science, and as a building block for more complex molecules.

The molecular structure of tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate is characterized by a phenyl ring substituted with a carbamate group at the 3-position. The carbamate group itself is further modified with an N'-hydroxycarbamimidoyl moiety, which introduces additional functionality to the molecule. This combination of functional groups makes the compound versatile in terms of reactivity and applicability.

Recent studies have highlighted the importance of tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate in the development of bioactive materials. Researchers have explored its role as a precursor in the synthesis of peptide-based polymers, which are increasingly being used in biomedical applications such as tissue engineering and drug delivery systems. The hydroxycarbamimidoyl group, in particular, has been shown to enhance the biocompatibility and bioactivity of these materials.

In addition to its role in materials science, tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate has also been investigated for its potential in medicinal chemistry. The compound's ability to act as a scaffold for drug design has been leveraged in the development of new therapeutic agents targeting various diseases, including cancer and inflammatory conditions. Its unique structure allows for the incorporation of multiple pharmacophores, making it an attractive candidate for multi-target drug design.

The synthesis of tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, the compound can undergo enzymatic degradation, making it a promising candidate for sustainable chemical processes.

In conclusion, tert-butyl N-3-(N'-hydroxycarbamimidoyl)phenylcarbamate (CAS No. 145878-49-5) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and therapeutic agents.